Cas no 2172578-36-6 (2-ethyl-2-(4-hydroxypiperidin-4-yl)butanoic acid)

• Product Name: 2-ethyl-2-(4-hydroxypiperidin-4-yl)butanoic acid
• CAS No: 2172578-36-6
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 5837936
• PubChem ID: 165444155
• Update Time: 2025-06-13

2-ethyl-2-(4-hydroxypiperidin-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-(4-hydroxypiperidin-4-yl)butanoic acid
• 2172578-36-6
• EN300-1631005

• Inchi： 1S/C11H21NO3/c1-3-10(4-2,9(13)14)11(15)5-7-12-8-6-11/h12,15H,3-8H2,1-2H3,(H,13,14)
• InChI Key： GSTCAJDOPQNOGZ-UHFFFAOYSA-N
• SMILES： OC1(CCNCC1)C(C(=O)O)(CC)CC

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 69.6Ų

Additional information on 2-ethyl-2-(4-hydroxypiperidin-4-yl)butanoic acid

Comprehensive Overview of 2-ethyl-2-(4-hydroxypiperidin-4-yl)butanoic acid (CAS No. 2172578-36-6): Properties, Applications, and Research Insights

The compound 2-ethyl-2-(4-hydroxypiperidin-4-yl)butanoic acid (CAS No. 2172578-36-6) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its hydroxypiperidine moiety and butanoic acid backbone contribute to its versatile reactivity, making it a valuable intermediate in drug discovery and organic synthesis. Researchers are increasingly exploring its potential in modulating biological targets, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for piperidine derivatives like 2-ethyl-2-(4-hydroxypiperidin-4-yl)butanoic acid has surged due to their role in designing neuroactive compounds. This aligns with the growing focus on neurodegenerative diseases and mental health disorders, topics frequently searched in academic and medical communities. The compound’s hydrophilic-lipophilic balance and hydrogen-bonding capacity further enhance its utility in optimizing drug bioavailability, a critical factor in modern pharmacokinetic studies.

From a synthetic perspective, CAS 2172578-36-6 exemplifies the convergence of scaffold diversification and medicinal chemistry. Its 4-hydroxypiperidine ring offers a strategic handle for further functionalization, enabling the creation of libraries for high-throughput screening (HTS). This adaptability resonates with trends in AI-driven drug design, where molecular fragments like this are prioritized for virtual screening and lead optimization.

Beyond pharmaceuticals, 2-ethyl-2-(4-hydroxypiperidin-4-yl)butanoic acid is also investigated for its potential in biocatalysis and green chemistry. Its stability under mild conditions makes it a candidate for sustainable synthesis routes, addressing the industry’s shift toward eco-friendly processes. Searches for green solvents and catalytic efficiency often highlight such compounds as benchmarks for innovation.

Analytical characterization of 2172578-36-6 involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography, ensuring precise quality control. These methods are frequently queried in research forums and patent databases, reflecting the compound’s technical relevance. Its chirality and stereochemical purity further underscore its importance in asymmetric synthesis.

In summary, 2-ethyl-2-(4-hydroxypiperidin-4-yl)butanoic acid (CAS No. 2172578-36-6) represents a multifaceted tool for researchers tackling challenges in drug development, materials science, and sustainable chemistry. Its integration into cutting-edge workflows ensures its continued prominence in scientific literature and industrial applications.